N-(4-amino-2-((2-(cyclohexylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide

• IUPAC Name: N-[4-amino-2-[2-(cyclohexylamino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-4-fluorobenzamide
• InChI: InChI=1S/C19H22FN5O3S/c20-12-8-6-11(7-9-12)17(27)23-15-16(21)24-19(25-18(15)28)29-10-14(26)22-13-4-2-1-3-5-13/h6-9,13H,1-5,10H2,(H,22,26)(H,23,27)(H3,21,24,25,28)
• InChI Key: GIWIBDYYEDMMCP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=C(C=C3)F)N
• Molecular Formula: C19H22FN5O3S
• Molecular Weight: 419.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an amine, a thioether, a pyrimidine ring, and a fluorobenzamide. These functional groups suggest that the compound could have a variety of chemical properties and potential applications, particularly in the field of medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of a pyrimidine ring indicates that it is a heterocyclic compound, and the various functional groups attached to this ring are likely to have a significant impact on its overall structure and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a fluorine atom could increase its stability and affect its reactivity.

Scientific Research Applications

Anticancer Activity

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Combating Drug Resistance

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

Without specific information, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. If it shows promise as a drug, for example, future research could focus on optimizing its synthesis, studying its mechanism of action in more detail, and conducting preclinical and clinical trials.